Cas no 245662-16-2 (8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile)

• Product Name: 8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile
• CAS No: 245662-16-2
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 1109712
• PubChem ID: 10776426
• Update Time: 2025-04-20

8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-4-methoxy-9H-Pyrido[3,4-b]indole-1-carbonitrile
• 245662-16-2
• DB-360028

• Inchi： 1S/C14H12N2O2/c1-8-7-15-13(14(17)18-2)12-11(8)9-5-3-4-6-10(9)16-12/h3-7,16H,1-2H3
• InChI Key： FMMXEVPTNMDQKU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2=C(C(C)=CN=1)C1C=CC=CC=1N2)=O

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų